Cas no 173952-44-8 (SYM2206)

• Product Name: SYM2206
• CAS No: 173952-44-8
• Molecular Formula: C₂₀H₂₂N₄O₃
• Molecular Weight: 366.4137
• MDL: MFCD00946571
• CID: 136938
• PubChem ID: 5039877

SYM2206 Properties

Names and Identifiers

• 1,3-Dioxolo[4,5-g]phthalazine-6(5H)-carboxamide,8-(4-aminophenyl)-5-methyl-N-propyl-
• SYM 2206
• SYM 2206,(±)-4-(4-Aminophenyl)-1,2-dihydro-1-methyl-2-propylcarbamoyl-6,7-methylenedioxyphthalazine
• SYM-2206
• TRIS hydrochloride
• 8-(4-Aminophenyl)-5-methyl-N-propyl-1,3-dioxolo[4,5-g]phthalazine-6(5H)-carboxamide
• (+/-)-4-(4-AMINOPHENYL)-1,2-DIHYDRO-1-METHYL-2-PROPYLCARBAMOYL-6,7-METHYLENEDIOXYPHTHALAZINE
• 1,3-Dioxolo[4,5-g]phthalazine-6(5H)-carboxamide, 8-(4-aminophenyl)-5-methyl-N-propyl-
• SYM2206
• 8-(4-aminophenyl)-5-methyl-N-propyl-5H-[1,3]dioxolo[4,5-g]phthalazine-6-carboxamide
• BPBio1_001314
• HMS3267I05
• HMS3675L14
• HMS3411L14
• BCP23833
• SR-01000597482
• AKOS015896865
• AC-35297
• Biomol-NT_000221
• NCGC00024904-02
• CS-4925
• EX-A774
• SCHEMBL1055922
• J-690239
• FT-0643661
• Sym 2206 ( inverted exclamation markA)-4-(4-aminophenyl)-1,2-dihydro-1-methyl-2-propylcarbamoyl-6,7-methylenedioxyphthalazine
• MFCD00946571
• A857042
• AS-74448
• 8-(4-Aminophenyl)-5-methyl-N-propyl-[1,3]dioxolo[4,5-g]phthalazine-6(5H)-carboxamide
• CHEBI:110162
• CHEMBL114898
• YGA95244
• Q27189543
• SR-01000597482-1
• 173952-44-8
• HY-18689
• BRD-A77218119-001-02-7
• 8-(4-AMINOPHENYL)-5-METHYL-N-PROPYL-2H,5H,6H-[1,3]DIOXOLO[4,5-G]PHTHALAZINE-6-CARBOXAMIDE
• 8-(4-aminophenyl)-5-methyl-N-propyl-2H,5H-[1,3]dioxolo[4,5-g]phthalazine-6-carboxamide
• 8-(4-aminophenyl)-5-methyl-N-propyl-1,3-dioxolo[4,5-g]phthalazine-6(5H)-carboxamide
• BRD-A77218119-001-03-5
• DB-043963

• MDL： MFCD00946571
• InChIKey： OFUDZKKOKPGXOH-UHFFFAOYSA-N
• Inchi： 1S/C20H22N4O3/c1-3-8-22-20(25)24-12(2)15-9-17-18(27-11-26-17)10-16(15)19(23-24)13-4-6-14(21)7-5-13/h4-7,9-10,12H,3,8,11,21H2,1-2H3,(H,22,25)
• SMILES： O1C([H])([H])OC2=C1C([H])=C1C(=C2[H])C(C2C([H])=C([H])C(=C([H])C=2[H])N([H])[H])=NN(C(N([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)C1([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 366.16900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 366.169
• Heavy Atom Count: 27
• Complexity: 576
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 89.2

Experimental Properties

• LogP: 3.59170
• PSA: 89.18000
• Refractive Index: 1.673
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Insuluble (9.2E-3 g/L) (25 ºC),
• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),